Cas no 2228478-06-4 (2-1-(oxan-3-yl)cyclobutylacetic acid)

• Product Name: 2-1-(oxan-3-yl)cyclobutylacetic acid
• CAS No: 2228478-06-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6126354
• PubChem ID: 165670060
• Update Time: 2025-07-23

2-1-(oxan-3-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(oxan-3-yl)cyclobutylacetic acid
• 2-[1-(oxan-3-yl)cyclobutyl]acetic acid
• EN300-1784527
• 2228478-06-4

• Inchi： 1S/C11H18O3/c12-10(13)7-11(4-2-5-11)9-3-1-6-14-8-9/h9H,1-8H2,(H,12,13)
• InChI Key： URJGHVKNDNISRF-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(oxan-3-yl)cyclobutylacetic acid

Introduction to 2-1-(oxan-3-yl)cyclobutylacetic acid (CAS No: 2228478-06-4)

2-1-(oxan-3-yl)cyclobutylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228478-06-4, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a cyclobutyl ring linked to an oxane moiety and terminated with an acetic acid side chain, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The structural composition of 2-1-(oxan-3-yl)cyclobutylacetic acid positions it as a versatile scaffold for drug discovery efforts. The cyclobutyl group contributes to steric hindrance, which can be exploited to modulate binding interactions with biological targets, while the oxane ring introduces flexibility and potential for conformational diversity. The presence of the acetic acid functional group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures into their molecular architecture. The oxane ring, in particular, has been recognized for its ability to enhance metabolic stability and bioavailability, making it a preferred component in many drug candidates. The integration of this motif with other pharmacophores has led to the discovery of several promising therapeutic agents.

One of the most compelling aspects of 2-1-(oxan-3-yl)cyclobutylacetic acid is its potential as a building block for the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop derivatives with targeted pharmacological effects. For instance, modifications to the cyclobutyl or oxane moieties have been explored to optimize interactions with enzymes or receptors involved in critical biological pathways. These efforts have resulted in several preclinical candidates that show promise in treating various diseases.

The acetic acid side chain in 2-1-(oxan-3-yl)cyclobutylacetic acid also offers opportunities for further functionalization. This group can be used to introduce additional pharmacophores or to link the compound to other molecules via ester or amide bonds. Such modifications have been employed to enhance solubility, improve pharmacokinetics, or target specific cellular compartments. The versatility of this compound makes it an attractive choice for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. The rigid cyclobutyl ring and flexible oxane moiety in 2-1-(oxan-3-yl)cyclobutylacetic acid contribute to a well-defined conformational landscape that can be exploited to optimize binding affinity and selectivity. Computational modeling techniques have been particularly useful in predicting how this compound interacts with biological targets, providing insights that guide synthetic modifications.

The synthesis of 2-1-(oxan-3-yl)cyclobutylacetic acid presents both challenges and opportunities for organic chemists. While the core structure is accessible through established methods, introducing the oxane ring requires careful consideration to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems with increasing efficiency, paving the way for larger-scale production and application.

In conclusion, 2-1-(oxan-3-yl)cyclobutylacetic acid (CAS No: 2228478-06-4) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological applications. Its combination of steric hindrance from the cyclobutyl group, metabolic stability from the oxane ring, and reactivity from the acetic acid side chain makes it a valuable scaffold for drug discovery. As research continues to uncover new ways to leverage this compound's properties, it is likely to play an increasingly important role in the development of next-generation therapeutics.